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Compound of Interest

Compound Name: Butylsilane

Cat. No.: B075430

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of the safety, hazards, and handling of
butylsilane (CAS No. 1600-29-9). Butylsilane is a highly flammable organosilicon compound
with applications in chemical synthesis and materials science.[1][2] This document, intended for
researchers, scientists, and drug development professionals, consolidates critical safety data,
outlines potential hazards, and presents generalized experimental protocols for hazard
assessment. Due to a lack of in-depth toxicological studies on butylsilane, this guide
emphasizes a precautionary approach based on its known chemical properties and data from
structurally related compounds. All quantitative data are summarized for clarity, and logical
workflows for safety and hazard assessment are visualized.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a substance is fundamental to
its safe handling. The key properties of butylsilane are summarized in the table below.
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Property Value Reference
Molecular Formula C4H12Si [1]
Molecular Weight 88.22 g/mol [1]
Appearance Colorless liquid [2]
Boiling Point 56.7 °C [3]
Density 0.68 g/mL at 20 °C [3]
Flash Point -6 °C (closed cup) [3]
Refractive Index n20/D 1.392 [3]

Hazard Identification and Classification

Butylsilane is classified as a hazardous substance according to the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are

associated with its high flammability and its irritant effects on the skin, eyes, and respiratory

system.[1]

GHS Classification

Hazard Class Category Hazard Statement
- H225: Highly flammable liquid
Flammable Liquids 2
and vapor
Skin Irritation 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation 2A

irritation

Specific Target Organ Toxicity -
Single Exposure (Respiratory 3
System)

H335: May cause respiratory
irritation

Source: Sigma-Aldrich Safety Data Sheet[1]
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Hazard Pictograms

The following GHS pictograms are associated with butylsilane:

lsalt text

lsalt text

Signal Word

Danger[3]

Toxicology and Hazard Assessment

While the chemical, physical, and toxicological properties of butylsilane have not been
thoroughly investigated, its classification as a skin, eye, and respiratory irritant necessitates a
cautious approach.[1] In the absence of specific toxicological studies on butylsilane, this
section outlines generalized experimental protocols based on OECD guidelines for assessing
the hazards of similar chemical substances.

Skin Irritation

Objective: To determine the potential of butylsilane to cause reversible inflammatory changes
to the skin.

Methodology (based on OECD Guideline 439: In Vitro Skin Irritation)

A validated in vitro test using reconstructed human epidermis (RhE) is the preferred method to
avoid animal testing.[4]

o Model Preparation: Reconstructed human epidermis tissue models are cultured to mimic the
properties of the upper layers of human skin.[4]

o Test Substance Application: A precise amount of butylsilane (e.g., 30 pL for a liquid) is
applied topically to the surface of triplicate tissue models.[4] A negative control (e.qg.,
ultrapure water) and a positive control (e.g., 5% sodium dodecyl sulfate) are run in parallel.

[4]
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o Exposure and Incubation: The tissues are exposed to butylsilane for a defined period (e.g.,
60 minutes) at 37°C in a humidified incubator.[4]

o Post-Exposure Procedure: The test substance is removed by washing, and the tissues are
transferred to fresh culture medium for a recovery period (e.g., 42 hours).[4]

 Viability Assessment: Cell viability is measured by the enzymatic conversion of a vital dye
(e.g., MTT) into a colored formazan salt, which is then extracted and quantified
spectrophotometrically.[4]

o Data Interpretation: The percentage of viable cells in the butylsilane-treated tissues is
compared to the negative control. A reduction in viability below a certain threshold (typically <
50%) indicates that the substance is an irritant.[4]

Preparation Exposure & Incubation Assessment

Prepare Reconstructed Apply Butylsilane, Positive Incubate for 60 minutes Wash to Remove Incubate for 42-hour Perform MTT Assay Quantify Formazan
Human Epidermis (RhE) Model and Negative Controls at37°c | Test Substance Recovery Period for Cell Viability

Click to download full resolution via product page

Figure 1: Generalized workflow for in vitro skin irritation testing.

Eye Irritation

Objective: To determine the potential of butylsilane to cause reversible or irreversible damage
to the eye.

Methodology (based on OECD Guideline 496: Ocular Irritection®)

This in vitro biochemical test models changes to corneal opacity.
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e Pre-Test Characterization: The pH of a 10% dilution of butylsilane in water is determined.
This method is suitable for samples with a pH between 4 and 9.[5]

o Test System: A macromolecular reagent composed of proteins, glycoproteins, and other
components that mimics the structure of the cornea is used.[5]

» Application: Butylsilane is applied to the macromolecular matrix, either directly or onto a
membrane disc.[5] Surfactant-like materials are tested as dilutions.[5]

 Incubation: The matrix is exposed to the test substance for 24 hours at 25°C.[5]

o Data Collection: The turbidity of the macromolecular reagent is measured. Protein
denaturation and disruption of the matrix by the test substance cause an increase in turbidity.

[5]

o Data Interpretation: The results are used to classify the substance as causing serious eye
damage or having no required classification for irritation.[5]

Respiratory Irritation

Objective: To assess the potential of butylsilane vapor to cause irritation to the respiratory
tract.

Methodology (based on in vitro studies of other silanes)

A study on triethoxysilane (TES) and trimethoxysilane (TMS) provides a relevant model for
assessing the respiratory toxicity of butylsilane.[6][7]

e Cell Culture: A human bronchial epithelial cell line (e.g., BEAS-2B) or a reconstructed human
airway epithelium model (e.g., MucilAir™) is used.[6][7]

o Exposure System: Cells are exposed to butylsilane vapor at the air-liquid interface using a
specialized exposure system (e.g., VITROCELL®).[8]

e Endpoint Assessment: Following exposure, several endpoints are assessed:

o Cell Viability: To determine cytotoxicity.[7]
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o Inflammatory Markers: Measurement of secreted cytokines (e.g., IL-6, IL-8) as indicators

of an inflammatory response.[6][8]

o Barrier Integrity: In 3D models, the integrity of the epithelial barrier can be measured.[7]

o Cilia Beating Frequency: In relevant 3D models, the effect on ciliary function can be

assessed.[7]

o Data Analysis: A concentration-dependent decrease in cell viability or an increase in

inflammatory markers would indicate respiratory irritation potential.[8]

Safe Handling and Emergency Procedures

Given the significant hazards of butylsilane, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)

A comprehensive PPE program should be in place for all personnel handling butylsilane.

Protection Type

Specification

Eye/Face Protection

Chemical safety goggles and/or a face shield.

Hand Protection

Compatible, chemical-resistant gloves (e.g.,

nitrile rubber). Inspect gloves prior to use.

Skin and Body Protection

Flame-retardant, antistatic protective clothing.
An impervious apron and boots may be

necessary.

Respiratory Protection

Use in a well-ventilated area or under a
chemical fume hood. If inhalation risk is high,
use a full-face respirator with appropriate

cartridges.

Handling and Storage

» Ventilation: Handle only in a well-ventilated area or in a chemical fume hood.[1]
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« Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.
[1] Use explosion-proof electrical, ventilating, and lighting equipment.[1]

 Static Discharge: Take precautionary measures against static discharge. Ground and bond

containers and receiving equipment.[1]

o Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated
place.[1] Butylsilane is hygroscopic and should be stored under an inert gas.[1]

Emergency Procedures
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Spill Response
Butylsilane Spill
J Exposure Response
Evacuate Personnel
& Remove Ignition Sources Personnel Exposure
' Inhalation Skin Contact Eye Contact
Wear Full PPE Move to Fresh Air Take off contaminated clothing Rinse with water for
several minutes
/ l \ 4 L
Ensure Adequate Ventilation If not breathing, give Rinse skin with water/shower Remove contact lenses,
artificial respiration if present and easy to do
Y \4 \ 4 \

Contain Spillage with
Non-Combustible Absorbent Consult a Physician Consult a Physician Consult a Physician

(Sand, Earth)

A\

Collect and Place in
Container for Disposal

Click to download full resolution via product page
Figure 2: Emergency procedures for butylsilane spills and exposure.

Fire-Fighting Measures

» Extinguishing Media: Use dry powder or dry sand. Do not use a water jet.[1]
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» Specific Hazards: Combustion may produce carbon oxides.[1] Vapors are heavier than air
and may travel to a source of ignition and flash back.

» Fire-Fighter Protection: Wear a self-contained breathing apparatus (SCBA) and full
protective gear.[1] Use water spray to cool unopened containers.[1]

Disposal Considerations

Dispose of unused product and contaminated materials at an approved waste disposal plant, in
accordance with local, state, and federal regulations. Do not allow the product to enter drains.

[1]

Conclusion

Butylsilane is a valuable chemical reagent that presents significant flammability and irritant
hazards. A thorough understanding of these risks, coupled with strict adherence to safety
protocols for handling, storage, and emergency response, is essential for its safe use in a
research or development setting. While specific toxicological data for butylsilane is limited, a
conservative approach to safety, guided by the principles outlined in this document and
relevant OECD guidelines, will minimize the risk of exposure and injury. Further research into
the specific toxicological mechanisms of butylsilane is warranted to provide a more complete
hazard profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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